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Compound of Interest

Compound Name: Pinostilbene

cat. No.: B020863

An In-Depth Technical Guide to the Discovery and Historical Context of Pinostilbene

Introduction

Pinostilbene (3,4'-dihydroxy-5-methoxystilbene) is a naturally occurring stilbenoid, a class of
phenolic compounds characterized by a C6-C2-C6 backbone. As a structural analog of
resveratrol, it has garnered significant interest within the scientific community for its potential
therapeutic properties. This document provides a comprehensive overview of the discovery of
pinostilbene, its historical context within stilbenoid research, its natural sources, biosynthesis,
and the key experimental protocols used for its isolation and characterization. Furthermore, it
details the molecular signaling pathways modulated by this compound.

Discovery and Historical Context

The discovery of pinostilbene occurred within a broader scientific exploration of stilbenoids
from plant sources, particularly from the heartwood of pine trees, which were recognized for
their natural durability and resistance to decay.

First Isolation and Identification

Pinostilbene was first isolated and identified in 1972 by Tyukavkina et al. from the bark of the
Siberian pine, Pinus sibirica.[1] This discovery followed earlier isolations of other key
stilbenoids, such as pinosylvin in 1939 and resveratrol in 1940, establishing a firm basis for
research into this class of compounds.[2][3][4] Stilbenoids like pinostilbene are classified as
phytoalexins, which are antimicrobial and antioxidant molecules synthesized by plants as a

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b020863?utm_src=pdf-interest
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://japsonline.com/abstract.php?article_id=4004&sts=2
https://pmc.ncbi.nlm.nih.gov/articles/PMC11941527/
https://eurekaselect.com/public/article/141169
https://www.researchgate.net/publication/381680219_A_Comprehensive_Review_on_History_Sources_Biosynthesis_Chemical_Synthesis_and_Applications_of_Stilbenes
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

defense mechanism in response to environmental stressors such as UV radiation, injury, or
fungal infection.[2][5][6]

Chemical Profile

Pinostilbene is a monomethylated derivative of resveratrol. Its chemical structure consists of
two aromatic rings joined by an ethylene bridge, with hydroxyl groups at the C3 and C4'
positions and a methoxy group at the C5 position.[1][7]

e |[UPAC Name: 3-[(E)-2-(4-Hydroxyphenyl)ethen-1-yl]-5-methoxyphenol[8]
e Chemical Formula: C1sH1403[1][8]
e Molar Mass: 242.27 g/mol [1][8]

Natural Occurrence and Biosynthesis

Pinostilbene is primarily found in members of the Pinaceae family, but has also been identified
in other plant species and as a metabolite of other stilbenoids.

Natural Sources

The principal natural sources of pinostilbene include:

Bark of Pinus sibirica[1][8][9]

Bark of Pinus cembra (Swiss pine)[10][11]

Various tissues of Pinus koraiensis (Korean pine)[12][13]

Gnetum venosum|8]

In addition to its direct isolation from plants, pinostilbene is also a major colonic metabolite of
pterostilbene, another well-known stilbenoid, in mice.[14][15][16]

Biosynthesis Pathway

The biosynthesis of stilbenes originates from the phenylpropanoid pathway.[12][17] The
process begins with the amino acid phenylalanine. The key enzyme, stilbene synthase (STS),
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catalyzes the condensation of one molecule of a cinnamoyl-CoA derivative (like p-coumaroyl-
CoA) with three molecules of malonyl-CoA to form the stilbene backbone, typically resveratrol.
[5][17] Resveratrol then undergoes methylation by O-methyltransferase (OMT) enzymes to
yield pinostilbene.[17][18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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